Cas no 1874469-12-1 (4-(Methylamino)pyrimidine-2-carboxylic acid)

• Product Name: 4-(Methylamino)pyrimidine-2-carboxylic acid
• CAS No: 1874469-12-1
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• CID: 6562681
• PubChem ID: 68850351
• Update Time: 2024-01-11

4-(Methylamino)pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1874469-12-1
• AKOS040792864
• EN300-1608163
• 4-(methylamino)pyrimidine-2-carboxylic acid
• 4-(Methylamino)pyrimidine-2-carboxylic acid

• Inchi： 1S/C6H7N3O2/c1-7-4-2-3-8-5(9-4)6(10)11/h2-3H,1H3,(H,10,11)(H,7,8,9)
• InChI Key： CUUPNTPQBYROTM-UHFFFAOYSA-N
• SMILES： OC(C1=NC=CC(=N1)NC)=O

Computed Properties

• Exact Mass: 153.053826475g/mol
• Monoisotopic Mass: 153.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 75.1Ų